Cas no 32999-14-7 ( )

  structure
  structure
Product Name: 
CAS No:32999-14-7
MF:C11H13BO2
MW:188.030723333359
CID:917468
PubChem ID:286989
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 2-cyclopentyl-1,3,2-benzodioxaborole
    • 2-Cyclopentyl-1,3,2-benzodioxaborol
    • NSC146259
    • 32999-14-7
    • DTXSID30301779
    • NSC-146259
    • 2-Cyclopentylbenzo[d][1,3,2]dioxaborole
    •  
    • Inchi: 1S/C11H13BO2/c1-2-6-9(5-1)12-13-10-7-3-4-8-11(10)14-12/h3-4,7-9H,1-2,5-6H2
    • InChI Key: ZGSKXTVUXICLKU-UHFFFAOYSA-N
    • SMILES: O1B(C2CCCC2)OC2C=CC=CC1=2

Computed Properties

  • Exact Mass: 188.10100
  • Monoisotopic Mass: 188.1008598g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • PSA: 18.46000
  • LogP: 2.89020
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